Cas no 21078-47-7 (4-Hydroxy-3-nitrobenzylamine)
4-Hydroxy-3-nitrobenzylamine structure
Product Name:4-Hydroxy-3-nitrobenzylamine
CAS No:21078-47-7
Molecular Formula:C7H8N2O3
Molecular Weight:168.15002155304
CID:4962383
PubChem ID:60703879
4-Hydroxy-3-nitrobenzylamine Properties
Names and Identifiers
-
- 4-Hydroxy-3-nitrobenzylamine
- 4-(aminomethyl)-2-nitrophenol
- m-nitro-p-hydroxybenzylamine
-
- InChIKey： KIJGPVLYVMYULD-UHFFFAOYSA-N
- Inchi： 1S/C7H8N2O3/c8-4-5-1-2-7(10)6(3-5)9(11)12/h1-3,10H,4,8H2
- SMILES： OC1C=CC(CN)=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 168.05349212g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 168.05349212g/mol
- Heavy Atom Count: 12
- Complexity: 169
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.9
- Topological Polar Surface Area: 92.1
4-Hydroxy-3-nitrobenzylamine Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014004167-250mg |
4-Hydroxy-3-nitrobenzylamine |
21078-47-7 | 97% | 250mg |
$494.40 | 2023-09-02 | |
| Crysdot LLC | CD12096722-1g |
4-Hydroxy-3-nitrobenzylamine |
21078-47-7 | 95+% | 1g |
$371 | 2024-07-24 | |
| Enamine | EN300-703031-0.05g |
4-(aminomethyl)-2-nitrophenol |
21078-47-7 | 0.05g |
$419.0 |
4-Hydroxy-3-nitrobenzylamine Related Literature
-
Ping Zhao,Jun-ya Ueda,Ikuko Kozone,Shuhei Chijiwa,Motoki Takagi,Fumitaka Kudo,Makoto Nishiyama,Kazuo Shin-ya,Tomohisa Kuzuyama Org. Biomol. Chem., 2009,7, 1454-1460
-
António O. L. Évora,Ricardo A. E. Castro,Teresa M. R. Maria,Mário T. S. Rosado,M. Ramos Silva,João Canotilho,M. Ermelinda S. Eusébio CrystEngComm, 2012,14, 8649-8657
-
Yogendra Kumar,A. S. K. Sinha,Deepak Dwivedi,Jitendra S. Sangwai Nanoscale, 2023,15, 6075-6104
-
Jun-Seok Yeo,You-Hyun Seo,Chan-Hee Jung,Seok-In Na Nanoscale, 2019,11, 890-900
-
Hongqin Huang,Hao Ouyang,Tiehu Han,Huigang Wang,Xuming Zheng RSC Adv., 2019,9, 3532-3541
-
Ayesha Naeem,Valeska P. Ting,Ulrich Hintermair,Mi Tian,Richard Telford,Saaiba Halim,Harriott Nowell,Małgorzata Hołyńska,Simon J. Teat,Ian J. Scowen,Sanjit Nayak Chem. Commun., 2016,52, 7826-7829
-
N. Y. Adly,H. Hassani,A. Q. Tran,M. Balski,A. Yakushenko,A. Offenhäusser,D. Mayer Soft Matter, 2017,13, 6297-6303
-
Shaohua Liang,Shukun Wang,Yannan Meng,Cong Sun RSC Adv., 2020,10, 38727-38735
21078-47-7 (4-Hydroxy-3-nitrobenzylamine) Related Products
- 2171859-92-8(N-butyl-4-chloro-N,6-dimethylpyrimidin-2-amine)
- 1351650-61-7(N-(2-methoxy-5-methylphenyl)-2-phenoxyethane-1-sulfonamide)
- 2649084-33-1(3-(2-Isocyanatopropan-2-yl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione)
- 1134615-89-6(5-(2,3-dihydro-1H-inden-5-yl)-1H-pyrazol-3-amine)
- 1396711-56-0(N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}ethanediamide)
- 1704639-57-5((8,9-Dihydro-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)-1-naphthalenylmethanone)
- 2171900-08-4(tert-butyl N-(2,5-dimethylpiperidin-4-yl)-N-methylcarbamate)
- 851980-27-3(ethyl 4-{4-N'-(6-chloro-1,3-benzothiazol-2-yl)hydrazinecarbonylbenzenesulfonyl}piperazine-1-carboxylate)
- 1566396-85-7(4-(5-bromopyridin-3-yl)butanal)
- 2287272-72-2(1-(2-cyclobutoxyethyl)-1H-1,2,3-benzotriazol-5-ol)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
https://www.amadischem.com/
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
http://www.minglongchemistry.com
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
http://en.chemfish.com/
